Cas no 551936-59-5 (rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine)

• Product Name: rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine
• CAS No: 551936-59-5
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• CID: 943506
• PubChem ID: 95241068
• Update Time: 2025-06-26

rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 2-(trifluoromethyl)-, (1R,2S)-rel- (9CI)
• rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine
• EN300-1716164
• 551936-59-5

• Inchi： 1S/C6H10F3N/c7-6(8,9)4-2-1-3-5(4)10/h4-5H,1-3,10H2/t4-,5+/m0/s1
• InChI Key： CPYZHYSCBMUTQT-CRCLSJGQSA-N
• SMILES： FC([C@H]1CCC[C@H]1N)(F)F

Computed Properties

• Exact Mass: 153.077
• Monoisotopic Mass: 153.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.6

Additional information on rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine

rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine and CAS No. 551936-59-5: A Comprehensive Overview of Its Chemical Properties and Applications

rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine, with the chemical structure defined by the CAS No. 551936-59-5, represents a unique class of cyclopentane derivatives that have garnered significant attention in the field of medicinal chemistry. This compound is characterized by its stereochemical complexity, which arises from the presence of multiple chiral centers and the introduction of a trifluoromethyl group. The synthesis and functionalization of such molecules are critical for the development of novel pharmaceutical agents, as they offer opportunities to modulate biological activity through stereoselective interactions.

The rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine molecule exhibits a core cyclopentane ring with a trifluoromethyl substituent at the 2-position. This structural feature is particularly noteworthy due to the electronegative nature of fluorine atoms, which can significantly influence the molecule's physicochemical properties. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, making it a valuable moiety in drug design. Additionally, the stereochemistry of the compound, specifically the 1R,2S configuration, plays a pivotal role in determining its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of rac-(1R,2-2-(trifluoromethyl)cyclopentan-1-amine in the development of therapeutic agents targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited selective inhibition of a key enzyme involved in inflammatory responses. The research emphasized the importance of stereochemical control in achieving optimal therapeutic efficacy, as the 1R,2S configuration was found to be more effective than its enantiomers in modulating the target protein.

Furthermore, the synthesis of rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine has been optimized through advanced organic methodologies, including asymmetric catalysis and enantioselective reduction techniques. These approaches have enabled the efficient preparation of the compound with high enantiomeric purity, which is essential for pharmaceutical applications. The use of chiral auxiliaries and organocatalysts has been particularly effective in achieving the desired stereochemistry, as reported in a 2024 review article in Organic & Biomolecular Chemistry.

Another area of interest is the pharmacokinetic behavior of rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine and its derivatives. Research published in Drug Metabolism and Disposition in 2023 revealed that the trifluoromethyl group significantly enhances the metabolic stability of the compound in vivo. This property is crucial for improving the half-life of the drug, thereby reducing the frequency of administration and enhancing patient compliance. The study also highlighted the role of the cyclopentane ring in modulating the compound's solubility and permeability across biological membranes.

Additionally, the rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine molecule has shown promise in the design of multi-target drugs. A 2024 study in ACS Medicinal Chemistry Letters explored its potential as a scaffold for developing compounds with dual-action mechanisms. The research indicated that the compound could act as a modulator of both G-protein-coupled receptors and ion channels, making it a versatile candidate for treating complex diseases such as neurodegenerative disorders and metabolic syndromes.

The structural versatility of rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine also extends to its potential in combinatorial chemistry. By introducing various functional groups at the cyclopentane ring or the trifluoromethyl substituent, researchers have been able to generate a library of derivatives with diverse biological activities. This approach has been instrumental in drug discovery programs, where the goal is to identify lead compounds with optimized potency and selectivity.

Moreover, the synthesis of rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine has been explored in the context of green chemistry. A 2023 study in Green Chemistry reported the development of a solvent-free methodology for its preparation, which reduces environmental impact and enhances sustainability. This is particularly important in the pharmaceutical industry, where the adoption of eco-friendly processes is becoming increasingly essential.

Despite its potential, the rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine molecule also presents challenges in its development. For instance, the synthesis of the compound requires precise control over stereochemistry, which can be technically demanding. Additionally, the presence of the trifluoromethyl group may lead to metabolic activation or toxicity in certain contexts, necessitating thorough preclinical evaluation.

In conclusion, rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine represents a significant advancement in the field of medicinal chemistry. Its structural features, including the trifluoromethyl group and stereochemical complexity, offer unique opportunities for the design of novel therapeutics. Ongoing research continues to explore its potential in various biological contexts, highlighting its importance as a versatile scaffold in drug discovery. As the field progresses, the development of this compound is likely to contribute to the advancement of more effective and targeted therapeutic strategies.

For further information on the synthesis and applications of rac-(1R,2S)-2-(trifluoromethyl)cyclopentan-1-amine, readers are encouraged to consult recent literature in the areas of medicinal chemistry, organic synthesis, and drug discovery. The continued exploration of this compound's properties and potential applications is expected to yield valuable insights and innovations in the pharmaceutical industry.